Cas no 111393-84-1 ((1,3,4-thiadiazol-2-yl)aminoformonitrile)

• Product Name: (1,3,4-thiadiazol-2-yl)aminoformonitrile
• CAS No: 111393-84-1
• MF: C₃H₂N₄S
• MW: 126.13977766037
• CID: 173488
• PubChem ID: 65912
• Update Time: 2025-04-19

(1,3,4-thiadiazol-2-yl)aminoformonitrile Chemical and Physical Properties

Names and Identifiers

• Cyanamide,N-1,3,4-thiadiazol-2-yl-
• 1,3,4-Thiadiazol-2-ylcyanamide
• AMitivir
• 1,3,4-Thiadiazole-2-carbamonitrile
• Amitivir [INN]
• Cyanamide, 1,3,4-thiadiazol-2-yl-
• LY 217896
• UNII-R4KR9A9165
• LY-217896
• (1,3,4-thiadiazol-2-yl)aminoformonitrile
• Amitivir (USAN/INN)
• Cyanamide, N-1,3,4-thiadiazol-2-yl-
• AMITIVIR [USAN]
• EN300-1589284
• CHEBI:177702
• LY217896
• N-(1,3,4-thiadiazol-2-yl)cyanamide
• CHEMBL2104066
• SCHEMBL231739
• Q27287794
• CS-0026614
• Z1198155469
• [(1,3,4-thiadiazol-2-yl)amino]formonitrile
• Amitivir [USAN:INN]
• D08852
• 111393-84-1
• DTXSID70149637
• R4KR9A9165
• NS00127052
• AKOS006271737
• HY-106817

• Inchi： 1S/C3H2N4S/c4-1-5-3-7-6-2-8-3/h2H,(H,5,7)
• InChI Key： YUCHAYRHHXJNQK-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NC#N

Computed Properties

• Exact Mass: 126.00016
• Monoisotopic Mass: 126.00001725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 61.6